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Compound of Interest
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Cat. No.: B15614879 Get Quote

Introduction
WAY-100635 is a chemical compound widely utilized in neuroscience research as a potent and

selective antagonist for the serotonin 5-HT1A receptor.[1][2][3] It is characterized as a "silent"

antagonist, meaning it does not have intrinsic agonist activity at this receptor.[1][2] This

property makes it an invaluable tool for elucidating the physiological and behavioral roles of the

5-HT1A receptor system. Beyond its primary target, WAY-100635 has also been identified as a

potent agonist at the dopamine D4 receptor, a characteristic that must be considered when

interpreting experimental outcomes.[3][4][5]

In vivo applications of WAY-100635 are diverse, ranging from studies on anxiety and

depression to its use as a radioligand for Positron Emission Tomography (PET) imaging to

quantify 5-HT1A receptor density in the brain.[6][7][8][9][10] Its ability to block 5-HT1A

autoreceptors on serotonergic neurons in the dorsal raphe nucleus leads to an increase in

neuronal firing and serotonin release, providing a mechanism to study the effects of enhanced

serotonergic tone.[11][12]

Mechanism of Action: Signaling Pathways
WAY-100635 primarily acts as a silent antagonist at the 5-HT1A receptor, a G-protein-coupled

receptor (GPCR) linked to the Gi/o pathway. Normally, serotonin (5-HT) binding activates this

receptor, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular

cyclic AMP (cAMP). By blocking this receptor, WAY-100635 prevents 5-HT from exerting this
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inhibitory effect. Concurrently, it acts as an agonist at the dopamine D4 receptor, which is also

Gi/o-coupled, thereby activating this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15689356/
https://pubmed.ncbi.nlm.nih.gov/15689356/
https://pubmed.ncbi.nlm.nih.gov/10962251/
https://pubmed.ncbi.nlm.nih.gov/10962251/
https://pubmed.ncbi.nlm.nih.gov/9826108/
https://pubmed.ncbi.nlm.nih.gov/9826108/
https://pubmed.ncbi.nlm.nih.gov/9826108/
https://pubmed.ncbi.nlm.nih.gov/8768728/
https://pubmed.ncbi.nlm.nih.gov/8768728/
https://pubmed.ncbi.nlm.nih.gov/8768728/
https://www.benchchem.com/product/b15614879#way-100635-maleate-in-vivo-experimental-protocol
https://www.benchchem.com/product/b15614879#way-100635-maleate-in-vivo-experimental-protocol
https://www.benchchem.com/product/b15614879#way-100635-maleate-in-vivo-experimental-protocol
https://www.benchchem.com/product/b15614879#way-100635-maleate-in-vivo-experimental-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

